(2-Carbamimidoyl-1-benzothiophen-6-yl) thiophene-2-carboxylate

• IUPAC Name: (2-carbamimidoyl-1-benzothiophen-6-yl) thiophene-2-carboxylate
• InChI: InChI=1S/C14H10N2O2S2/c15-13(16)12-6-8-3-4-9(7-11(8)20-12)18-14(17)10-2-1-5-19-10/h1-7H,(H3,15,16)
• InChI Key: OTGQTQBPQCRNRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)OC2=CC3=C(C=C2)C=C(S3)C(=N)N
• Molecular Formula: C14H10N2O2S2
• DSSTOX Substance ID: DTXSID30431348
• Molecular Weight: 302.4 g/mol
• CAS RN: 217099-43-9

Description

Synthesis Analysis

Thiophene derivatives, such as “(2-Carbamimidoyl-1-benzothiophen-6-yl) thiophene-2-carboxylate”, can be synthesized through various methods. One common method is the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives.

Molecular Structure Analysis

The molecular formula of “(2-Carbamimidoyl-1-benzothiophen-6-yl) thiophene-2-carboxylate” is C14H10N2O2S2. The structure includes a thiophene ring, which is a five-membered ring made up of one sulfur atom.

Chemical Reactions Analysis

Thiophene-based analogs, including “(2-Carbamimidoyl-1-benzothiophen-6-yl) thiophene-2-carboxylate”, have been the focus of many scientists due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Physical And Chemical Properties Analysis

“(2-Carbamimidoyl-1-benzothiophen-6-yl) thiophene-2-carboxylate” has a molecular weight of 302.38. It is soluble in DMSO.

Scientific Research Applications

• Synthesis of Polysubstituted Benzothiophenes : This compound is used in the synthesis of polysubstituted benzothiophenes and sulfur-containing polycyclic aromatic compounds. These compounds have potential applications in materials with liquid crystalline, photochromic, and other functional properties (Yang et al., 2002).

• Thienopyrimidine Synthesis : It's used in novel transformations for thienopyrimidine synthesis. Such transformations are significant for the development of new organic compounds with potential applications in various fields (Pokhodylo et al., 2010).

• Anticancer Agent Synthesis : The compound contributes to the synthesis of novel thiophene and benzothiophene derivatives that have been evaluated as anticancer agents, showing significant activity against various tumor cell lines (Mohareb et al., 2016).

• Electrochromic Properties : It's involved in the syntheses of novel copolymers containing carbazole, which are investigated for their electrochromic properties. These properties are crucial in the development of smart materials and devices (Aydın & Kaya, 2013).

• Antibacterial and Antifungal Activities : The compound is key in synthesizing new thiophene derivatives that exhibit promising antibacterial and antifungal activities, indicating potential for developing new antimicrobial agents (Mabkhot et al., 2017).

• Antimicrobial Activity of Derivatives : Derivatives of this compound have been synthesized and shown to have significant antibacterial activity, contributing to the search for new antimicrobial compounds (Naganagowda & Petsom, 2011).

• Photovoltaic Applications : The compound is used in the development of novel materials for photovoltaic applications, demonstrating its role in advancing solar energy technologies (Helgesen et al., 2010).

Mechanism of Action

While the specific mechanism of action for “(2-Carbamimidoyl-1-benzothiophen-6-yl) thiophene-2-carboxylate” is not detailed in the search results, thiophene-based analogs are known to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene derivatives, including “(2-Carbamimidoyl-1-benzothiophen-6-yl) thiophene-2-carboxylate”, have shown promising results as anticancer agents. The comparison between the activity of newly synthesized thiophene derivatives towards tumor and normal cell lines will direct future research towards the synthesis of effective anticancer agents.